Cas no 5418-94-0 (2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 5418-94-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD00457859
• CID: 45841
• PubChem ID: 94959
• Update Time: 2025-05-26

2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-chloropyrido[1,2-a]pyrimidin-4-one
• 2-Chlor-4H-pyrido<1,2-a>pyrimidin-4-on
• 2-chloro-4H-pyrido<pyrimidin-4-one
• 2-cloro-4H-pirido<pirimidin-4-one
• WLN: T66NV EMJ DG
• SMR001547637
• E78541
• 4H-Pyrido[1, 2-chloro-
• SCHEMBL12442815
• NSC-10546
• AKOS001288151
• CHEMBL1887887
• HMS3080K15
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-chloro-
• 5418-94-0
• 2-Chloro-pyrido[1,2-a]pyrimidin-4-one
• SY152220
• NS-01580
• F1260-0993
• 5-24-03-00086 (Beilstein Handbook Reference)
• InChI=1/C8H5ClN2O/c9-6-5-8(12)11-4-2-1-3-7(11)10-6/h1-5
• BRN 0128192
• 2-Chloro-4H-pyrido(1,2-a)pyrimidin-4-one
• NSC 10546
• MFCD00457859
• DTXSID20202529
• FT-0741010
• MLS002638148
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 2-chloro-
• EN300-15294
• NSC10546
• 2-a)pyrimidin-4-one,2-chloro-4h-pyrido(
• Z57239598
• STK794377
• DB-071807
• XH1111
• DTXCID00125020

• MDL： MFCD00457859
• Inchi： 1S/C8H5ClN2O/c9-6-5-8(12)11-4-2-1-3-7(11)10-6/h1-5H
• InChI Key： CGGMQFDVKUHJED-UHFFFAOYSA-N
• SMILES： ClC1=CC(N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 180.00900
• Monoisotopic Mass: 180.009041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7

Experimental Properties

• Density: 1.42
• Boiling Point: 287°Cat760mmHg
• Flash Point: 127.3°C
• Refractive Index: 1.662
• PSA: 34.37000
• LogP: 1.34790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one

Comprehensive Overview of 2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 5418-94-0)

2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 5418-94-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the pyridopyrimidine class, which is known for its diverse biological activities. Researchers and industry professionals frequently search for terms like "2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one synthesis", "CAS 5418-94-0 applications", and "pyridopyrimidine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one features a fused bicyclic system with a chlorine substituent, which enhances its reactivity and potential for functionalization. This characteristic makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in developing novel kinase inhibitors and antimicrobial agents, aligning with the growing demand for new therapeutic solutions amid rising antibiotic resistance. Searches for "pyridopyrimidine-based kinase inhibitors" and "heterocyclic compounds in antimicrobial research" highlight these trending topics.

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From a synthetic perspective, 2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one can be prepared via cyclization reactions involving appropriately substituted pyridine and pyrimidine precursors. Optimizing its yield and purity is a common challenge, driving searches like "efficient synthesis of CAS 5418-94-0" and "purification methods for pyridopyrimidines". Advanced techniques such as microwave-assisted synthesis and catalytic C-H activation are increasingly applied to streamline production.

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The future of 2-Chloro-4H-pyrido[1,2-a]pyrimidin-4-one lies in its adaptability to interdisciplinary innovations. As AI-driven drug discovery and computational chemistry advance, this compound may play a pivotal role in virtual screening and molecular modeling. Popular searches like "machine learning in heterocyclic compound design" reflect this intersection of technology and chemistry. Furthermore, its potential in bioconjugation and prodrug development aligns with the rise of personalized medicine.

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